Cas no 346664-00-4 (4-Chloro-N,N-diethyl-3-nitrobenzamide)

4-Chloro-N,N-diethyl-3-nitrobenzamide structure
346664-00-4 structure
Product Name:4-Chloro-N,N-diethyl-3-nitrobenzamide
CAS No:346664-00-4
MF:C11H13ClN2O3
MW:256.685521841049
CID:3041818
PubChem ID:751292
Update Time:2024-11-05

4-Chloro-N,N-diethyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-N,N-diethyl-3-nitrobenzamide
    • 4-Chloro-N,N-diethyl-3-nitrobenzamide,97%
    • 346664-00-4
    • SR-01000202300
    • SR-01000202300-1
    • Oprea1_714568
    • AKOS000151470
    • Inchi: 1S/C11H13ClN2O3/c1-3-13(4-2)11(15)8-5-6-9(12)10(7-8)14(16)17/h5-7H,3-4H2,1-2H3
    • InChI Key: HWWLUMZDGRNXLU-UHFFFAOYSA-N
    • SMILES: C(N(CC)CC)(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 256.0614700g/mol
  • Monoisotopic Mass: 256.0614700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.1Ų
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